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Abstract
N,N-Dimethylallylamine (NDMAA) is a versatile tertiary amine that serves as a critical building

block in organic synthesis. Characterized by the dual functionality of a nucleophilic

dimethylamino group and a reactive allyl moiety, NDMAA is an important intermediate in the

production of pharmaceuticals, agrochemicals, polymers, and specialty chemicals like

quaternary ammonium compounds.[1][2] This guide provides a comprehensive overview of its

chemical and physical properties, established synthesis protocols, reactivity, applications, and

essential safety and handling procedures tailored for researchers, chemists, and professionals

in drug development.

Core Chemical Identity
N,N-Dimethylallylamine is an organic compound valued for its unique structure that allows for

a wide range of chemical transformations.

Molecular Formula: C₅H₁₁N[1][2][3]
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Molecular Weight: 85.15 g/mol [2][3][4]

IUPAC Name: N,N-dimethylprop-2-en-1-amine[3][4]

Common Synonyms: Allyldimethylamine, N-Allyldimethylamine, 1-Dimethylamino-2-

propene[1][3][4]

CAS Number: 2155-94-4[1][3][4]

Canonical SMILES: CN(C)CC=C[3][4]

Physicochemical Properties
The utility of NDMAA in a laboratory or industrial setting is dictated by its physical properties. It

is a colorless to pale yellow liquid with a characteristic fishy or ammonia-like odor.[1][2] A

summary of its key quantitative data is presented below.

Property Value Source(s)

Density 0.730 g/cm³ (at 20°C)

Boiling Point 62 - 64.5 °C (at 760 mmHg) [1][2][5]

Flash Point 8 °C / -20 °C (closed cup) [1][2]

Vapor Pressure 171 mmHg (at 25°C) [1]

Solubility

Soluble in water and common

organic solvents (e.g., ethanol,

ether, chloroform).[1][2]

[1][2]

pKa 8.88 ± 0.28 (Predicted) [1]

Synthesis and Reactivity
Common Synthesis Pathway
The most prevalent and industrially viable method for synthesizing N,N-Dimethylallylamine is

through a nucleophilic substitution reaction.[1][2]
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Causality of Experimental Choice: This pathway is favored due to the high reactivity of the allyl

halide and the strong nucleophilicity of dimethylamine. Allyl chloride is an excellent electrophile

because the C-Cl bond is activated by the adjacent double bond. Dimethylamine is a potent,

unhindered secondary amine, making it an effective nucleophile. The use of a base, such as

sodium hydroxide, is critical to neutralize the hydrochloric acid (HCl) formed during the

reaction, driving the equilibrium towards the product and preventing the protonation of the

dimethylamine reactant.[1][2]

A typical reaction is: CH₂=CHCH₂Cl + (CH₃)₂NH + NaOH → CH₂=CHCH₂N(CH₃)₂ + NaCl +

H₂O[1]

Workflow: Synthesis of N,N-Dimethylallylamine

Products

Allyl Chloride

Nucleophilic
Substitution

Dimethylamine Base (e.g., NaOH) Solvent (Optional)

N,N-Dimethylallylamine NaCl + H₂O

Click to download full resolution via product page

Caption: Synthesis of N,N-Dimethylallylamine via nucleophilic substitution.

Key Reactivity Insights
Amine Functionality: The lone pair of electrons on the nitrogen atom makes NDMAA a

Brønsted-Lowry base and a good nucleophile. It readily reacts with acids to form ammonium

salts and with electrophiles (e.g., alkyl halides) to form quaternary ammonium compounds.[2]
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Allyl Group Reactivity: The double bond in the allyl group can participate in various addition

reactions (e.g., hydrogenation, halogenation) and is crucial for its role as a monomer in

polymerization processes.[2][6]

Applications in Research and Drug Development
N,N-Dimethylallylamine is a cornerstone intermediate with broad applicability, particularly in

fields relevant to the target audience.

Pharmaceutical Synthesis: The dimethylamine moiety is a common pharmacophore found in

numerous FDA-approved drugs, including antipsychotics, antidepressants, and

anticholinergics.[7] NDMAA serves as a key starting material or intermediate for introducing

this functional group and an allyl handle for further molecular elaboration.[2][6]

Quaternary Ammonium Compounds: It is a precursor for synthesizing dimethylallyl

quaternary ammonium salts. These "quats" are widely used as antimicrobial agents,

surfactants, and phase-transfer catalysts, which are essential tools in drug formulation and

synthesis.[2]

Polymer Chemistry: NDMAA can act as a monomer or be incorporated into polymers.[6]

These polymers have applications in creating materials with specific properties like thermal

sensitivity or for use as flocculants.[8][9]

Agrochemicals and Specialty Chemicals: The compound is used in the formulation of

pesticides and herbicides and in the manufacturing of specialty chemicals like corrosion

inhibitors, adhesives, and coatings.[2][6]

Safety, Handling, and Storage
Trustworthiness through Self-Validation: A robust experimental design inherently includes a

thorough risk assessment. Understanding and mitigating the hazards of NDMAA is non-

negotiable for safe and reproducible science.

N,N-Dimethylallylamine is a hazardous substance and requires strict adherence to safety

protocols.[10]

Primary Hazards:
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Flammability: It is a highly flammable liquid and vapor (H225) with a low flash point.[3][11]

[12] Keep away from all sources of ignition, including heat, sparks, and open flames.[10]

[13]

Corrosivity: Causes severe skin burns and eye damage (H314).[3][11][12]

Toxicity: Harmful if inhaled (H332).[3][11]

Experimental Protocol: Safe Handling and Personal
Protective Equipment (PPE)

Engineering Controls: Always handle N,N-Dimethylallylamine inside a certified chemical

fume hood to ensure adequate ventilation and minimize inhalation exposure.[10][12] Safety

showers and eyewash stations must be readily accessible.[10]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield conforming to

EN166 (EU) or OSHA standards.[13][14]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[10]

Body Protection: Wear a flame-retardant lab coat and appropriate protective clothing to

prevent skin contact.[13][14]

Respiratory Protection: If working outside a fume hood or if exposure limits may be

exceeded, use a full-face respirator with an appropriate cartridge.[13]

Handling Procedures:

Use non-sparking tools and explosion-proof equipment.[13][14]

Ground and bond all containers and transfer equipment to prevent static discharge.[12]

[13]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.[10][13][14]

Keep away from incompatible materials such as strong oxidizing agents, acids, and strong

bases.[8][12]

Conclusion
N,N-Dimethylallylamine is a chemical of significant industrial and academic importance. Its

value is derived from the strategic combination of a tertiary amine and a reactive allyl group

within a small molecular framework. For researchers and drug development professionals, a

comprehensive understanding of its properties, synthesis, and reactivity, coupled with a

rigorous adherence to safety protocols, is essential for leveraging its full potential as a versatile

synthetic building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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